N-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[2-(2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]acetamide
• InChI: InChI=1S/C19H18N4O2S2/c1-13-5-2-3-6-15(13)25-11-17(24)20-9-8-14-12-27-19-21-18(22-23(14)19)16-7-4-10-26-16/h2-7,10,12H,8-9,11H2,1H3,(H,20,24)
• InChI Key: SWGBDIMMQVCVJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CS4
• Molecular Formula: C19H18N4O2S2
• Molecular Weight: 398.5 g/mol

Description

N-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C19H18N4O2S2 and its molecular weight is 398.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis of Heterocyclic Compounds : The compound has been utilized in synthesizing various heterocycles such as thiophenes, pyrimidines, and triazoles, showcasing its versatility as a precursor for generating innovative structures with potential insecticidal, antimicrobial, and antitumor activities. Studies have demonstrated the synthesis of novel heterocyclic compounds incorporating thiadiazole and thiazole moieties, which were evaluated for their biological activities including insecticidal and antimicrobial properties (Fadda et al., 2017), (Altıntop et al., 2011).

Optoelectronic Properties : Research into the optoelectronic properties of thiazole-based compounds has led to the development of conducting polymers with applications in electronic devices. These studies highlight the potential of such compounds in the field of materials science, particularly in the creation of new materials with desirable electrical properties (Camurlu & Guven, 2015).

Antitumor Activity : The exploration of novel thiophene, pyrimidine, and triazole derivatives has identified compounds with significant antitumor activities. These studies contribute to the search for new anticancer agents, with some compounds showing inhibitory effects on various cancer cell lines, indicating their potential in cancer therapy (Albratty et al., 2017), (Yurttaş et al., 2015).

Antimicrobial Activity : Various studies have synthesized new derivatives to investigate their antimicrobial activities against a range of pathogens. The findings suggest that these compounds could serve as potential antimicrobial agents, offering new avenues for treating infectious diseases (Saravanan et al., 2010), (Baviskar et al., 2013).